Cas no 2229359-68-4 (1,1-difluoro-2-(2-methoxy-3-methylphenyl)propan-2-amine)

• Product Name: 1,1-difluoro-2-(2-methoxy-3-methylphenyl)propan-2-amine
• CAS No: 2229359-68-4
• MF: C₁₁H₁₅F₂NO
• MW: 215.239710092545
• CID: 6488937
• PubChem ID: 165694374
• Update Time: 2025-10-31

1,1-difluoro-2-(2-methoxy-3-methylphenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-2-(2-methoxy-3-methylphenyl)propan-2-amine
• 2229359-68-4
• EN300-1961199

• Inchi： 1S/C11H15F2NO/c1-7-5-4-6-8(9(7)15-3)11(2,14)10(12)13/h4-6,10H,14H2,1-3H3
• InChI Key： XDBOMDNGQWZKOY-UHFFFAOYSA-N
• SMILES： FC(C(C)(C1C=CC=C(C)C=1OC)N)F

Computed Properties

• Exact Mass: 215.11217043g/mol
• Monoisotopic Mass: 215.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.2Ų

Additional information on 1,1-difluoro-2-(2-methoxy-3-methylphenyl)propan-2-amine

Introduction to 1,1-difluoro-2-(2-methoxy-3-methylphenyl)propan-2-amine (CAS No. 2229359-68-4)

The compound 1,1-difluoro-2-(2-methoxy-3-methylphenyl)propan-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2229359-68-4, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered attention for its potential applications in medicinal chemistry and drug development. The presence of both fluoro and amine functional groups in its molecular structure imparts distinct chemical properties that make it a promising candidate for further exploration.

Recent studies have highlighted the importance of fluorinated compounds in enhancing the pharmacological properties of drug candidates. The introduction of fluorine atoms into organic molecules often leads to improved metabolic stability, lipophilicity, and binding affinity. In the case of 1,1-difluoro-2-(2-methoxy-3-methylphenyl)propan-2-amine, the fluorine atoms are strategically positioned to influence its interactions with biological targets. This positioning is critical for optimizing drug efficacy and minimizing off-target effects.

The amine group in the molecule serves as a key pharmacophore, facilitating interactions with various biological receptors and enzymes. This functional group is particularly relevant in the design of central nervous system (CNS) drugs, where amine-containing compounds have demonstrated significant therapeutic potential. The combination of the amine group with the fluoro-substituted aromatic ring creates a versatile scaffold that can be modified to target specific disease pathways.

One of the most compelling aspects of 1,1-difluoro-2-(2-methoxy-3-methylphenyl)propan-2-amine is its structural similarity to known bioactive molecules. This similarity suggests that it may exhibit analogous pharmacological effects while offering novel advantages due to its unique fluorination pattern. Researchers have been particularly interested in exploring its potential as an intermediate in the synthesis of more complex drug molecules. The ability to derive new compounds from this scaffold could accelerate the discovery process in pharmaceutical research.

In vitro studies have begun to uncover the mechanistic insights into how 1,1-difluoro-2-(2-methoxy-3-methylphenyl)propan-2-amine interacts with biological systems. Initial findings indicate that it may modulate enzyme activity and receptor binding through its amine and fluoro-substituted aromatic components. These interactions are being further investigated to understand their implications for therapeutic applications. The results from these studies could provide valuable insights into developing new treatments for a variety of diseases.

The synthesis of 1,1-difluoro-2-(2-methoxy-3-methylphenyl)propan-2-amine presents unique challenges due to its complex structural features. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound in sufficient quantities for research purposes. The development of efficient synthetic routes is crucial for enabling further exploration of its pharmacological potential. Collaborative efforts between synthetic chemists and biologists are essential for maximizing the therapeutic benefits derived from this compound.

Future research directions for 1,1-difluoro-2-(2-methoxy-3-methylphenyl)propan-2-amine include exploring its role in drug development pipelines and evaluating its safety profile in preclinical studies. The integration of computational modeling and experimental validation will be key to understanding its behavior in biological systems. By leveraging cutting-edge technologies, scientists can accelerate the translation of this compound from a laboratory curiosity to a viable therapeutic option.

The broader implications of 1,1-difluoro-2-(2-methoxy-3-methylphenyl)propan-2-amine extend beyond individual drug discovery efforts. Its structural features offer insights into designing novel classes of bioactive molecules with enhanced properties. As research progresses, this compound is likely to serve as a cornerstone for developing next-generation pharmaceuticals that address unmet medical needs.